2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3-chloro-4-fluorophenyl)acetamide

• IUPAC Name: 2-[5-amino-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-methylsulfanylpyrazol-1-yl]-N-(3-chloro-4-fluorophenyl)acetamide
• InChI: InChI=1S/C22H20ClFN6O4S/c1-32-15-7-4-11(8-16(15)33-2)20-27-21(34-29-20)18-19(25)30(28-22(18)35-3)10-17(31)26-12-5-6-14(24)13(23)9-12/h4-9H,10,25H2,1-3H3,(H,26,31)
• InChI Key: ONPHUMVWXXOCLE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)C3=C(N(N=C3SC)CC(=O)NC4=CC(=C(C=C4)F)Cl)N)OC
• Molecular Formula: C22H20ClFN6O4S
• Molecular Weight: 518.9 g/mol

Description

2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3-chloro-4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C22H20ClFN6O4S and its molecular weight is 518.95. The purity is usually 95%.
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Scientific Research Applications

Novel Potential Antipsychotic Agents

Research on compounds with structural elements similar to the specified compound has explored their potential as novel antipsychotic agents. For instance, studies on 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols have shown antipsychotic-like profiles in behavioral animal tests without interacting with dopamine receptors. These compounds were metabolized into active and toxic derivatives, indicating a unique pharmacological profile potentially useful for developing new antipsychotic medications (Wise et al., 1987).

Anti-inflammatory Activity

A study synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide and assessed their anti-inflammatory activity. Among these compounds, some showed significant anti-inflammatory activity, highlighting their potential for developing new anti-inflammatory drugs (Sunder & Maleraju, 2013).

Antioxidant Activity

Pyrazole-acetamide derivatives have been evaluated for their antioxidant activity. In one study, coordination complexes of these derivatives demonstrated significant antioxidant properties, suggesting their potential application in oxidative stress-related conditions (Chkirate et al., 2019).

Analgesic Activity

Research into 2-aminothiazole/thiadiazole analogues of lidocaine, which share structural similarities with the compound , has explored their local anaesthetic activity. These studies have opened avenues for developing new analgesic agents with improved efficacy and safety profiles (Badiger et al., 2012).